Cas no 2309571-66-0 (N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-methylbenzamide)

• Product Name: N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-methylbenzamide
• CAS No: 2309571-66-0
• MF: C₁₉H₂₃N₃O
• MW: 309.405424356461
• CID: 5855217
• PubChem ID: 121139171
• Update Time: 2025-06-03

N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-methylbenzamide
• AKOS032680167
• 2309571-66-0
• N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-methylbenzamide
• F6439-3094
• N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-2-methylbenzamide
• N-[2-(3,5-dicyclopropylpyrazol-1-yl)ethyl]-2-methylbenzamide

• Inchi： 1S/C19H23N3O/c1-13-4-2-3-5-16(13)19(23)20-10-11-22-18(15-8-9-15)12-17(21-22)14-6-7-14/h2-5,12,14-15H,6-11H2,1H3,(H,20,23)
• InChI Key： KXNREXHPRRBAQW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NCCN1C(=CC(C2CC2)=N1)C1CC1

Computed Properties

• Exact Mass: 309.184112366g/mol
• Monoisotopic Mass: 309.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.9Ų

Additional information on N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-methylbenzamide

Comprehensive Analysis of N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-methylbenzamide (CAS No. 2309571-66-0)

The compound N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-methylbenzamide (CAS No. 2309571-66-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a dicyclopropylpyrazole moiety linked to a 2-methylbenzamide group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given the prevalence of pyrazole derivatives in drug discovery.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutic agents. The 3,5-dicyclopropyl-1H-pyrazole core of this compound is a key structural feature that aligns with current trends in targeting protein-protein interactions and enzyme inhibition. This molecule's ethyl linker and methylbenzamide tail further enhance its pharmacokinetic properties, making it a subject of intense study in structure-activity relationship (SAR) analyses.

One of the most frequently searched questions in the context of CAS No. 2309571-66-0 revolves around its synthesis and purification methods. The compound is typically synthesized via multi-step organic reactions, including cyclopropanation and amide coupling, with careful attention to yield optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural confirmation, which are critical for its application in high-throughput screening.

The N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl scaffold has also been explored for its potential in central nervous system (CNS) drug development. Given the rising interest in neuroprotective agents and GPCR-targeted therapies, this compound's ability to cross the blood-brain barrier (BBB) is a hot topic among researchers. Its lipophilic properties, attributed to the cyclopropyl groups, may contribute to enhanced membrane permeability, a desirable trait for CNS-active molecules.

Another area of interest is the compound's potential role in anti-inflammatory and anticancer research. Pyrazole derivatives are known to interact with cyclooxygenase (COX) enzymes and kinase pathways, which are pivotal in inflammation and tumor progression. Preliminary studies suggest that the 2-methylbenzamide segment could influence selectivity toward specific molecular targets, though further in vitro and in vivo validation is required.

From a commercial perspective, CAS No. 2309571-66-0 is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in lead optimization. Its molecular weight (MW: 325.43 g/mol) and logP values align with Lipinski's rule of five, making it a viable candidate for oral drug development. Suppliers frequently highlight its availability in milligram to gram quantities, catering to both academic and industrial research needs.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are increasingly exploring sustainable synthesis routes, such as catalysis and solvent-free reactions, to minimize waste and energy consumption. The dicyclopropylpyrazole motif, in particular, presents opportunities for atom-economical transformations, aligning with global efforts toward sustainable drug discovery.

In summary, N-2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl-2-methylbenzamide (CAS No. 2309571-66-0) represents a versatile and scientifically intriguing molecule. Its structural complexity, combined with its potential applications in drug discovery and biological research, ensures its continued relevance in the chemical and pharmaceutical industries. As research progresses, this compound may unlock new avenues for addressing unmet medical needs, particularly in the realms of CNS disorders and targeted therapies.